Cas no 938066-08-1 (5-sulfamoylpyridine-3-carboxylic acid)
5-Sulfamoylpyridine-3-carboxylic acid is a heterocyclic compound featuring both a sulfamoyl and a carboxylic acid functional group on a pyridine scaffold. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The sulfamoyl group enhances reactivity in nucleophilic substitution reactions, while the carboxylic acid moiety allows for further derivatization via esterification or amidation. Its rigid pyridine core contributes to stability and potential bioactivity, making it valuable in drug discovery for targeting enzymes or receptors. The compound's dual functionality and well-defined reactivity profile make it a useful building block for developing sulfonamide-based therapeutics or specialty chemicals.
938066-08-1 structure
Product Name:5-sulfamoylpyridine-3-carboxylic acid
CAS No:938066-08-1
MF:C6H6N2O4S
MW:202.187839984894
CID:2759947
PubChem ID:53485349
Update Time:2025-05-23
5-sulfamoylpyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-sulfamoylpyridine-3-carboxylic acid
- 5-(Aminosulfonyl)-pyridine-3-carboxylic acid
- 5-Carbamoylnicotinic acid
- 5-sulfamoylnicotinic acid
- SCHEMBL4647133
- DTXCID50655281
- Z1269212536
- 862-841-7
- MFCD13181725
- GS1253
- 938066-08-1
- DB-082857
- CS-0234743
- RPKYZDOXCVNXBE-UHFFFAOYSA-N
- DTXSID20704533
- SY393407
- EN300-146667
-
- Inchi: 1S/C6H6N2O4S/c7-13(11,12)5-1-4(6(9)10)2-8-3-5/h1-3H,(H,9,10)(H2,7,11,12)
- InChI Key: RPKYZDOXCVNXBE-UHFFFAOYSA-N
- SMILES: S(C1C=NC=C(C(=O)O)C=1)(N)(=O)=O
Computed Properties
- Exact Mass: 202.00500
- Monoisotopic Mass: 202.00482785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 118.73000
- LogP: 1.20830
5-sulfamoylpyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-146667-0.05g |
5-sulfamoylpyridine-3-carboxylic acid |
938066-08-1 | 95% | 0.05g |
$315.0 | 2023-07-07 | |
| Enamine | EN300-146667-0.1g |
5-sulfamoylpyridine-3-carboxylic acid |
938066-08-1 | 95% | 0.1g |
$470.0 | 2023-07-07 | |
| Enamine | EN300-146667-0.25g |
5-sulfamoylpyridine-3-carboxylic acid |
938066-08-1 | 95% | 0.25g |
$672.0 | 2023-07-07 | |
| Enamine | EN300-146667-0.5g |
5-sulfamoylpyridine-3-carboxylic acid |
938066-08-1 | 95% | 0.5g |
$1058.0 | 2023-07-07 | |
| Enamine | EN300-146667-1.0g |
5-sulfamoylpyridine-3-carboxylic acid |
938066-08-1 | 95% | 1.0g |
$1357.0 | 2023-07-07 | |
| Enamine | EN300-146667-2.5g |
5-sulfamoylpyridine-3-carboxylic acid |
938066-08-1 | 95% | 2.5g |
$2660.0 | 2023-07-07 | |
| Enamine | EN300-146667-5.0g |
5-sulfamoylpyridine-3-carboxylic acid |
938066-08-1 | 95% | 5.0g |
$3935.0 | 2023-07-07 | |
| Enamine | EN300-146667-10.0g |
5-sulfamoylpyridine-3-carboxylic acid |
938066-08-1 | 95% | 10.0g |
$5837.0 | 2023-07-07 | |
| Enamine | EN300-146667-50mg |
5-sulfamoylpyridine-3-carboxylic acid |
938066-08-1 | 95.0% | 50mg |
$315.0 | 2023-09-29 | |
| Enamine | EN300-146667-100mg |
5-sulfamoylpyridine-3-carboxylic acid |
938066-08-1 | 95.0% | 100mg |
$470.0 | 2023-09-29 |
5-sulfamoylpyridine-3-carboxylic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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